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Compound of Interest

Compound Name: 5-Amino-2-methoxybenzoic Acid

Cat. No.: B1338296

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Amino-2-methoxybenzoic acid is a key intermediate in the synthesis of a variety of
pharmacologically active compounds and other specialty chemicals.[1] Its solubility
characteristics in different solvents are a critical parameter for process development,
formulation, and purification. This technical guide provides a comprehensive overview of the
available solubility information for 5-Amino-2-methoxybenzoic acid and its structurally related
isomers. Due to the limited availability of direct quantitative data for 5-Amino-2-
methoxybenzoic acid, this guide presents qualitative and quantitative solubility data for
closely related compounds to serve as a valuable reference. Furthermore, detailed
experimental protocols for determining solubility are provided to empower researchers to
generate precise data for their specific applications.

Quantitative Solubility Data

Direct quantitative solubility data for 5-Amino-2-methoxybenzoic acid in various solvents is
not readily available in published literature. However, the solubility of structurally similar
compounds, such as 2-Amino-5-methoxybenzoic acid and 2-Methoxybenzoic acid, can provide
valuable insights into its likely behavior.
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Compound Solvent Temperature (°C) Solubility
2-Amino-5- N )
] ) Methanol Not Specified Slightly soluble[2]

methoxybenzoic acid
2-Methoxybenzoic

) Water 30 5 mg/mL[3]
acid
2-Methoxybenzoic N ]

) Water Not Specified Slightly soluble[4]
acid
2-Methoxybenzoic N )

" Chloroform Not Specified Sparingly soluble[4]
aci
2-Methoxybenzoic - _

" Methanol Not Specified Sparingly soluble[4]
aci
2-Methoxybenzoic N

Ethanol Not Specified Freely soluble[3]

acid

Experimental Protocols

To determine the precise solubility of 5-Amino-2-methoxybenzoic acid in specific solvents,

the following established experimental protocols can be employed.

Isothermal Shake-Flask Method

The isothermal shake-flask method is a widely accepted technique for determining the

equilibrium solubility of a compound.

Materials:

Conical flasks with stoppers

5-Amino-2-methoxybenzoic acid (pure solid)

Thermostatically controlled shaker bath or incubator

Selected solvents of interest (e.g., water, methanol, ethanol, acetone, ethyl acetate)
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e Analytical balance

« Filtration apparatus (e.g., syringe filters with appropriate membrane)

e Analytical instrumentation for concentration measurement (e.g., UV-Vis spectrophotometer,
HPLC)

Procedure:

o Preparation of Saturated Solution:

[e]

Add an excess amount of solid 5-Amino-2-methoxybenzoic acid to a conical flask. The
presence of undissolved solid is crucial to ensure saturation.

[e]

Add a known volume of the desired solvent to the flask.

o

Seal the flask to prevent solvent evaporation.

[¢]

Place the flask in a thermostatically controlled shaker and agitate at a constant speed and
temperature for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

o Sample Collection and Preparation:

o After the equilibration period, allow the solution to stand undisturbed for a short time to let
the excess solid settle.

o Carefully withdraw a sample of the supernatant using a syringe.

o Immediately filter the sample through a syringe filter (e.g., 0.45 um) to remove any
undissolved solid particles. This step is critical to prevent overestimation of solubility.

e Quantitative Analysis:

o Accurately dilute the filtered saturated solution with the same solvent to a concentration
within the linear range of the analytical method.

o Determine the concentration of 5-Amino-2-methoxybenzoic acid in the diluted solution
using a validated analytical method such as UV-Vis spectrophotometry or High-
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Performance Liquid Chromatography (HPLC).

» Calculation of Solubility:

o Calculate the solubility using the following formula, accounting for the dilution factor:

Gravimetric Method

The gravimetric method is a straightforward approach for determining solubility, particularly
when a non-volatile solute is dissolved in a volatile solvent.

Materials:

e 5-Amino-2-methoxybenzoic acid (pure solid)
o Selected volatile solvents

o Conical flasks with stoppers

e Thermostatically controlled shaker bath or incubator
e Analytical balance

o Evaporating dish

e Drying oven

» Desiccator

Procedure:

o Preparation of Saturated Solution:

o Follow the same procedure as in the isothermal shake-flask method to prepare a
saturated solution at a constant temperature.

o Sample Collection and Weighing:
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o After equilibration and settling, carefully transfer a known volume or mass of the clear
supernatant to a pre-weighed evaporating dish.

e Solvent Evaporation:

o Gently evaporate the solvent from the evaporating dish in a fume hood or using a rotary
evaporator.

e Drying and Weighing:

o Dry the evaporating dish containing the solid residue in an oven at a temperature below
the melting point of 5-Amino-2-methoxybenzoic acid until a constant weight is achieved.

o Cool the dish in a desiccator to room temperature before weighing.
» Calculation of Solubility:

o The solubility is calculated as the mass of the dried residue per volume or mass of the
solvent used.

Visualizations
Experimental Workflow for Solubility Determination
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Caption: Experimental workflow for determining the solubility of 5-Amino-2-methoxybenzoic
acid.

Factors Influencing Solubility
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Caption: Key factors influencing the solubility of a solid compound in a liquid solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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